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The Cu-Si system consists of terminal solid solutions, (Cu) and (Si), and several intermediate
phases. The copper-rich side of the diagram is particularly complex, featuring numerous
intermetallic compounds.[1][3] Many of these phases, such as 3 and 9, are only stable at high
temperatures and cannot be retained by quenching.[4][5] The n phase (Cu3Si) is notable for its
polymorphic nature, existing in three different modifications: n, n’, and n".[1][6]

Table 1: Crystal Structure and Composition of Phases in the Cu-Si System
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Compositio  Pearson Crystal Space
Phase . Notes
n (at.% Si) Symbol System Group
FCC solid
(Cu) 0-11 cF4 Cubic Fm-3m solution of
Si in Cu.[3]
High-
_ temperature
B 14.3-16.5 cl2 Cubic Im-3m
bcc phase.[3]
[4]
Rhombohedr
Y 22.7-26.3 hR* | R-3m [3]
a
Intermediate
Rhombohedr temperature
y' 24.1-26.3 hR* R-3
al modification.
[31[6]
Low-
temperature
v'(n" 24.3 - 26.3 o** Orthorhombic - modification
of Cu3Si.[3]
[6]
BMn
o 17-18 cP20 Cubic P4132 prototype
structure.[3]
Stability is
debated; may
~21.2
€ ] cl176 Cubic [-43d be kinetically
(Cu1sSia) o
inhibited.[1]
[41[5]
High-
temperature
Rhombohedr o
n 24.1-26.3 hR* I R-3m modification
a
of Cu3Si.[1]
[6]
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Compositio  Pearson Crystal Space
Phase . Notes
n (at.% Si) Symbol System Group
Intermediate
temperature
Rhombohedr
n 24.1-26.3 hR* | R-3 modification
a
of Cu3Si.[1]
[6]
Diamond
. i cubic solid
(Si) ~100 cF8 Cubic Fd-3m

solution of Cu
in Si.[3]

Note: The nomenclature for the polymorphic forms of CusSi (y and n) can be inconsistent in
literature. This table reflects common designations.[1][3]

Invariant Reactions

The transformations within the Cu-Si system are governed by several invariant reactions,
where three phases are in equilibrium at a specific temperature and composition. These
include eutectic, peritectic, eutectoid, and peritectoid reactions.[7][8][9][10]

Table 2: Key Invariant Reactions in the Cu-Si System
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Approx.
Reaction Type Temperature (°C) Composition (at.% Reaction Equation
Si)
Peritectic 1023 ~11 L+(Cu) - B
Peritectic 842 ~15 L+B ~K
Eutectic 802.5 12.1 L « (Cu) +K
Eutectoid 780 ~12 K< (Cu)+y
Congruent Melting 859 25 Len
Peritectoid 735 ~17.5 B+d ~y
Eutectoid 710 ~16 B < (Cu)+y
Eutectoid 552 ~12.5 K < (Cu) +n"

Data synthesized from multiple sources, precise values may vary slightly between

assessments.[1][11]
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Figure 1: Visualization of key invariant solid-state reactions.
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Experimental Determination Protocols

The determination of the Cu-Si phase diagram is accomplished through a combination of
experimental techniques designed to identify phase transition temperatures, crystal structures,
and compositions.[1][4]

. Sample Preparation and Synthesis:

Alloy Preparation: High-purity copper and silicon are weighed to precise compositions and
melted together, often using induction melting in a vacuum or inert atmosphere to prevent
oxidation.[6] Alternatively, powder metallurgy techniques can be employed.[12]

Homogenization: The resulting alloys are annealed at elevated temperatures for extended
periods (e.g., 24 hours or more) to ensure a uniform chemical composition and achieve
thermodynamic equilibrium.[6]

. Thermal Analysis:

Differential Thermal Analysis (DTA): This is a primary technique for identifying the
temperatures of phase transformations.[1][4] A sample is heated or cooled at a controlled
rate alongside a thermally inert reference material. Phase transitions, which are endothermic
or exothermic, are detected as temperature differences between the sample and the
reference. These events correspond to liquidus, solidus, eutectic, and other transformation
temperatures.[13]

. Structural and Compositional Analysis:

X-ray Diffraction (XRD): XRD is essential for identifying the crystal structure of the phases
present in an alloy at different temperatures.[4][12] By analyzing the diffraction patterns, the
specific phases (e.g., n", n', n) can be determined. High-temperature XRD allows for in-situ
analysis of phases that are not stable at room temperature.[5][6]

Microscopy and Microanalysis:

o Optical and Scanning Electron Microscopy (SEM): These methods are used to visualize
the microstructure of the alloys, revealing the morphology, distribution, and relative
amounts of the different phases.[4][5]
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o Electron Probe Microanalysis (EPMA): This technique provides quantitative chemical
analysis of the individual phases observed in the microstructure, allowing for the precise
determination of phase boundaries.[1][4]
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Figure 2: Experimental workflow for phase diagram determination.

Phase Transformation Pathway: Cooling of a Cu-
25at%Si Alloy

To illustrate the phase transformations, consider the cooling of an alloy with a composition of
approximately Cu-25at%Si from the liquid state. This composition is close to the congruently
melting n phase.

e Above 859°C: The alloy is a homogeneous liquid (L).
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At 859°C: The liquid begins to solidify directly into the high-temperature n phase. This is a
congruent melting point, so the entire liquid transforms to n at this constant temperature.[1]

Between 859°C and ~620°C: The alloy consists entirely of the solid n phase.

At ~620°C: A polymorphic transformation begins, with the n phase transforming into the
intermediate-temperature n' phase.[1]

Between ~620°C and ~570°C: The alloy consists of the solid n' phase.

At ~570°C: A second polymorphic transformation occurs as the n' phase transforms into the
low-temperature n" phase.[1]

Below ~570°C: The stable phase at room temperature is n".

> 859°C: Liquid (L)

ooling

859°C: L — n
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Figure 3: Cooling pathway for a near-stoichiometric CusSi alloy.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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